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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzyl alcohol

Cat. No.: B1284205 Get Quote

An In-depth Technical Guide to 4-Bromo-2-nitrobenzyl Alcohol

This technical guide provides a comprehensive overview of 4-Bromo-2-nitrobenzyl alcohol,
including its molecular structure, chemical formula, physicochemical properties, and a detailed

experimental protocol for its synthesis. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Molecular Structure and Formula
4-Bromo-2-nitrobenzyl alcohol is an organic compound featuring a benzene ring substituted

with a bromo group, a nitro group, and a hydroxymethyl group.[1][2]

Molecular Formula: C₇H₆BrNO₃[2][3][4][5]

CAS Number: 22996-19-6[3][5]

Synonyms: (4-bromo-2-nitrophenyl)methanol[4][6]

Below is a two-dimensional representation of the molecular structure.

Caption: 2D structure of 4-Bromo-2-nitrobenzyl alcohol.
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The key physicochemical properties of 4-Bromo-2-nitrobenzyl alcohol are summarized in the

table below. This data is essential for its handling, characterization, and application in

experimental settings.

Property Value Source

Molecular Weight 232.03 g/mol [3][6]

Exact Mass 230.95311 Da [6]

Density 1.8 ± 0.1 g/cm³ [6]

Boiling Point 338.5 °C at 760 mmHg [6]

Flash Point 158.5 ± 23.7 °C [6]

Refractive Index 1.633 - 1.634 [3][6]

Topological Polar Surface Area

(TPSA)
66 Å² [6]

XLogP3 1.6 [6]

Experimental Protocols
Synthesis of 4-Bromo-2-nitrobenzyl alcohol
This section details a common laboratory method for the synthesis of 4-Bromo-2-nitrobenzyl
alcohol via the reduction of 4-bromo-2-nitrobenzoic acid.

Objective: To synthesize (4-bromo-2-nitrophenyl)methanol from 4-bromo-2-nitrobenzoic acid.

Reagents:

4-bromo-2-nitrobenzoic acid

Borane tetrahydrofuran complex solution (1 M in THF)

Saturated aqueous sodium hydrogencarbonate solution

Ethyl acetate
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Magnesium sulfate (MgSO₄)

Tetrahydrofuran (THF)

Procedure:

A solution of 4-bromo-2-nitrobenzoic acid (2.00 g, 8.13 mmol) in THF is prepared at room

temperature.[6]

Borane tetrahydrofuran complex solution (1 M in THF, 13 mL, 13 mmol) is added to the

solution over a period of 5 minutes.[6]

The reaction mixture is stirred at ambient temperature for 48-72 hours.[6] The progress of

the reaction can be monitored using Liquid Chromatography-Mass Spectrometry (LCMS).[6]

Upon completion, the reaction mixture is carefully poured into a saturated aqueous solution

of sodium hydrogencarbonate.[6]

The aqueous mixture is then extracted with ethyl acetate.[6]

The combined organic layer is dried over anhydrous magnesium sulfate (MgSO₄).[6]

The solvent is removed to yield the product, 4-Bromo-2-nitrobenzyl alcohol.

The following diagram illustrates the workflow for the synthesis protocol.
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Caption: Workflow for the synthesis of 4-Bromo-2-nitrobenzyl alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1284205?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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